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Compound of Interest

Compound Name: Thiocillin I

Cat. No.: B8088759 Get Quote

Thiocillin I is a potent thiopeptide antibiotic with significant activity against Gram-positive

bacteria.[1][2] As a member of the ribosomally synthesized and post-translationally modified

peptide (RiPP) family of natural products, its complex structure and unique mechanism of

action make it a subject of interest for drug development and antimicrobial research.[3][4] This

document provides a detailed technical guide on the chemical properties, synthesis, and

biological activity of Thiocillin I.

Core Chemical and Physical Properties
The fundamental chemical identifiers and properties of Thiocillin I are summarized below.

Property Value Source

Chemical Formula C48H49N13O10S6 [5]

Molecular Weight 1160.4 g/mol

CAS Number 59979-01-0

Appearance Solid

Solubilities
Soluble in DMF, DMSO,

Ethanol, Methanol

Biosynthesis and Mechanism of Action
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Thiocillin I's biosynthesis is a remarkable example of natural product chemistry, involving

extensive post-translational modifications of a precursor peptide. The mechanism by which it

exerts its antibiotic effect is targeted and specific, primarily inhibiting bacterial protein synthesis.

Biosynthetic Pathway of Thiocillin I
The production of Thiocillin I begins with the ribosomal synthesis of a 52-residue precursor

peptide. The C-terminal 14 residues of this peptide then undergo an extensive series of 13

post-translational modifications to yield the final, biologically active antibiotic. This makes

Thiocillin I one of the most heavily modified peptides known. The biosynthetic gene cluster

responsible for these modifications includes genes with homology to those involved in the

synthesis of other complex natural products like lantibiotics and microcin B17.
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High-level overview of Thiocillin I biosynthesis.
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Mechanism of protein synthesis inhibition by Thiocillin I.

Bacterial 70S Ribosome

L11 Protein

EF-G

Interaction Dysregulated

Ribosomal Complex

Binding Perturbed

Protein Synthesis

Thiocillin I

Binds to L11 region

INHIBITION

Blocks Translocation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized workflow for the total chemical synthesis of Thiocillin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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